5-[(3-Methoxy-4-{[3-(trifluoromethyl)phenyl]methoxy}phenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[[3-methoxy-4-[[3-(trifluoromethyl)phenyl]methoxy]phenyl]methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C22H19F3N2O5/c1-26-19(28)16(20(29)27(2)21(26)30)10-13-7-8-17(18(11-13)31-3)32-12-14-5-4-6-15(9-14)22(23,24)25/h4-11H,12H2,1-3H3
• InChI Key: WVTMXEJWOFQKBT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC(=CC=C3)C(F)(F)F)OC)C(=O)N(C1=O)C
• Molecular Formula: C22H19F3N2O5
• Molecular Weight: 448.4 g/mol

Description

5-[(3-Methoxy-4-{[3-(trifluoromethyl)phenyl]methoxy}phenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C22H19F3N2O5 and its molecular weight is 448.398. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• The compound has been involved in studies focusing on crystal structure determinations, which provide insights into molecular interactions and structural conformations. For instance, Moser, Bertolasi, and Vaughan (2005) synthesized a related compound and analyzed its crystal structure through X-ray diffraction, highlighting the disorder within a methoxycarbonyl group and the conjugations within the triazene moieties. This type of research is crucial for understanding the molecular geometry and potential reactivity or stability of similar compounds (S. Moser, V. Bertolasi, & K. Vaughan, 2005).

Synthetic Applications

• The compound and its derivatives are used in synthetic chemistry for the production of various molecular structures. For example, Magro et al. (2010) discussed the methoxycarbonylation of alkynes catalyzed by palladium complexes, leading to the production of unsaturated esters or cascade reactions to α,ω-diesters. This demonstrates the compound's relevance in facilitating complex chemical transformations and its potential in synthetic organic chemistry (A. A. N. Magro et al., 2010).

Luminescent Material Development

• Mendigalieva et al. (2022) explored the aggregation-induced emission of derivatives of the compound, indicating its potential in the development of efficient luminescent materials. This research shows the compound's applications in creating fluorescent probes for detecting substances in solutions, which can be valuable in analytical chemistry and sensor technology (S. Mendigalieva et al., 2022).